Methyl 4-{5-[(2-{[4-(methoxycarbonyl)phenyl]imino}-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene)methyl]-2-furyl}benzoate

• Molecular Formula: C25H20N2O6S
• Molecular Weight: 476.5 g/mol
• IUPAC Name: methyl 4-[5-[(E)-[2-(4-methoxycarbonylphenyl)imino-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]benzoate
• InChI: InChI=1S/C25H20N2O6S/c1-27-22(28)21(34-25(27)26-18-10-8-17(9-11-18)24(30)32-3)14-19-12-13-20(33-19)15-4-6-16(7-5-15)23(29)31-2/h4-14H,1-3H3/b21-14+,26-25?
• InChI Key: YWQPYFFLFNMLIT-CCFCEYMNSA-N
• Isomeric SMILES: CN1C(=O)/C(=C\C2=CC=C(O2)C3=CC=C(C=C3)C(=O)OC)/SC1=NC4=CC=C(C=C4)C(=O)OC
• SMILES: CN1C(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)C(=O)OC)SC1=NC4=CC=C(C=C4)C(=O)OC

Description

Methyl 4-{5-[(2-{[4-(methoxycarbonyl)phenyl]imino}-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene)methyl]-2-furyl}benzoate is a synthetic compound with potential applications in scientific research. It is a member of the thiazolidinone family, which has been extensively studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of Methyl 4-{5-[(2-{[4-(methoxycarbonyl)phenyl]imino}-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene)methyl]-2-furyl}benzoate is not fully understood. However, it has been reported to act by inhibiting the activity of various enzymes and signaling pathways involved in inflammation, oxidative stress, and cancer progression. It has also been reported to modulate the expression of genes involved in neuronal survival and function.
Biochemical and Physiological Effects:
Methyl 4-{5-[(2-{[4-(methoxycarbonyl)phenyl]imino}-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene)methyl]-2-furyl}benzoate has been reported to exhibit various biochemical and physiological effects. It has been reported to reduce the levels of inflammatory cytokines and oxidative stress markers in vitro and in vivo. It has also been reported to induce apoptosis and inhibit cell proliferation in cancer cells. Additionally, it has been reported to improve cognitive function and protect against neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

Methyl 4-{5-[(2-{[4-(methoxycarbonyl)phenyl]imino}-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene)methyl]-2-furyl}benzoate has several advantages for lab experiments. It is a stable and highly pure compound, which makes it easy to handle and store. It is also relatively easy to synthesize, which makes it accessible to researchers. However, the limitations of this compound include its relatively low solubility in water, which can limit its use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret its effects.

Future Directions

There are several future directions for the study of Methyl 4-{5-[(2-{[4-(methoxycarbonyl)phenyl]imino}-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene)methyl]-2-furyl}benzoate. One potential direction is the investigation of its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's diseases. Another potential direction is the study of its mechanism of action, which can provide insights into its therapeutic potential. Additionally, the development of more soluble derivatives of this compound can expand its potential applications in various scientific research fields.

Synthesis Methods

The synthesis of Methyl 4-{5-[(2-{[4-(methoxycarbonyl)phenyl]imino}-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene)methyl]-2-furyl}benzoate involves the condensation of 2-furylaldehyde, 4-(methoxycarbonyl)benzaldehyde, and thiazolidine-2,4-dione in the presence of a catalyst and solvent. The reaction is carried out under reflux conditions for several hours, followed by purification and characterization of the product. This method has been reported to yield a high purity compound with good yields.

Scientific Research Applications

Methyl 4-{5-[(2-{[4-(methoxycarbonyl)phenyl]imino}-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene)methyl]-2-furyl}benzoate has potential applications in various scientific research fields. It has been reported to exhibit significant anti-inflammatory, antioxidant, and anticancer activities. It has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's diseases. Additionally, it has been reported to have antimicrobial and antifungal activities.